N,N'-Bis(4-fluorophenyl)thiourea
Overview
Description
“N,N’-Bis(4-fluorophenyl)thiourea” is a chemical compound with the linear formula C13H10F2N2S . It belongs to the class of thioureas, which are organic compounds containing sulfur .
Molecular Structure Analysis
The molecular structure of N,N’-Bis(4-fluorophenyl)thiourea is characterized by the presence of sulfur, nitrogen, and fluorine atoms . The InChI key for this compound is SNQABJUAAUNSEJ-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving N,N’-Bis(4-fluorophenyl)thiourea are not detailed in the retrieved sources, thioureas in general are known to react with alkyl halides .Scientific Research Applications
Biological Applications
Thiourea and its derivatives, including 1,3-bis(4-fluorophenyl)thiourea, have become a significant focal point within the organic synthesis field, garnering attention for their diverse biological applications . These include:
- Antibacterial : Thiourea derivatives have been found to have antibacterial properties .
- Antioxidant : They can act as antioxidants .
- Anticancer : Some thiourea derivatives have shown anticancer properties .
- Anti-inflammatory : They can also have anti-inflammatory effects .
- Anti-Alzheimer : Certain thiourea derivatives have been found to have anti-Alzheimer properties .
- Antituberculosis : They can have antituberculosis effects .
- Antimalarial : Some thiourea derivatives have antimalarial properties .
Organic Synthesis
Thiourea has a wide range of uses in organic synthesis reactions as intermediates, making it an incredibly versatile compound . It’s used in the synthesis of various organic compounds .
Commercial Applications
Thiourea is utilized in many commercial products such as photographic films, dyes, elastomers, plastics, and textiles .
Enantioselective Synthesis
Thioureas have widely been used in enantioselective synthesis, such as in nitro-Mannich reactions, aza-Henry reaction, and the Michael Addition .
HIV-1 Reverse Transcriptase Inhibition
Symmetrical and asymmetrical phenethyl thioureas, 5-halo-substituted thiophene pyridyl thioureas and heterocyclic thioureas are non-nucleoside inhibitors of HIV-1 reverse transcriptase .
Antifungal Activity
A series of novel nopol derivatives bearing the 1,3,4-thiadiazole-thiourea moiety were designed and synthesized by multi-step reactions in search of potent natural product-based antifungal agents .
Mechanism of Action
Target of Action
1,3-bis(4-fluorophenyl)thiourea is a derivative of thiourea, which has been shown to have diverse biological applications Thiourea derivatives are known to exhibit antibacterial, antioxidant, anticancer, anti-inflammatory, anti-alzheimer, antituberculosis, and antimalarial properties , suggesting a wide range of potential targets.
Mode of Action
Thiourea derivatives are known to be highly effective in metal complexes due to the presence of nitrogen atoms, as well as lone pairs on sulfur and oxygen atoms, which serve as ligating centers and coordinate with a wide range of metal centers to produce stable metal complexes . This suggests that 1,3-bis(4-fluorophenyl)thiourea may interact with its targets through similar mechanisms.
Biochemical Pathways
Given the diverse biological applications of thiourea derivatives , it can be inferred that 1,3-bis(4-fluorophenyl)thiourea may affect multiple biochemical pathways.
Result of Action
A derivative of thiourea, 1,3-bis(3,4-dichlorophenyl)thiourea, has been shown to demonstrate strong antioxidant activity . This suggests that 1,3-bis(4-fluorophenyl)thiourea may have similar effects.
Action Environment
It is known that the compound should be stored in a dry room temperature environment , suggesting that moisture and temperature may affect its stability.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,3-bis(4-fluorophenyl)thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F2N2S/c14-9-1-5-11(6-2-9)16-13(18)17-12-7-3-10(15)4-8-12/h1-8H,(H2,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNQABJUAAUNSEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=S)NC2=CC=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F2N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30385099 |
Source
|
| Record name | N,N'-Bis(4-fluorophenyl)thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30385099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
404-52-4 |
Source
|
| Record name | N,N'-Bis(4-fluorophenyl)thiourea | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403052 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N,N'-Bis(4-fluorophenyl)thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30385099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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